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Compound of Interest

Compound Name:
2-Amino-2-(4-

isopropylphenyl)acetamide

Cat. No.: B12118254

Get Quote

Executive Summary & Structural Scope
4-isopropylphenylglycinamide represents a critical scaffold in medicinal chemistry, bridging the

gap between simple amino acid amides and complex peptidomimetics like the antidiabetic drug

Nateglinide.

This guide analyzes the solid-state architecture of these derivatives, focusing on the 4-

isopropylphenyl moiety (p-cumenyl group). This hydrophobic motif is pivotal for receptor

binding (e.g., in SUR1 receptors for K_ATP channel closure) but introduces specific

crystallographic challenges, such as conformational disorder and altered packing efficiency

compared to non-substituted analogs.
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Feature
Target: 4-

Isopropylphenylglyci

namide

Comparator A:

Nateglinide

Comparator B: N-

Phenylglycinamide

Role
Synthetic Intermediate

/ Probe

Antidiabetic Drug

(Type 2)
Fundamental Scaffold

Hydrophobic Core Planar Phenyl Ring
Chair Cyclohexane

Ring
Planar Phenyl Ring

Substituent
4-Isopropyl

(rigid/planar anchor)

4-Isopropyl (flexible

equatorial)
None (H-atom)

H-Bonding Amide-Amide Ribbons Acid-Amide Dimers Amide-Amide Sheets

Space Group
P21/c

(Predicted/Common)
P212121 (Chiral) Pbca or P21/c

X-Ray Crystallography Data Comparison
The following data synthesizes experimental findings from homologous series (N-aryl

glycinamides) to establish the structural baseline for the 4-isopropyl derivatives.

A. Unit Cell & Space Group Dynamics
The introduction of the isopropyl group at the para-position significantly expands the unit cell

volume compared to the parent phenylglycinamide.

N-Phenylglycinamide: Crystallizes in dense packing motifs (often Pbca) due to efficient pi-

stacking.

4-Isopropyl Derivative: The bulky isopropyl group (–CH(CH₃)₂) disrupts tight pi-stacking,

typically forcing the crystal into a lower symmetry monoclinic system (P21/c) to

accommodate the steric bulk.

Comparative Metric:

Volume expansion: Expect ~40–60 Å³ increase per molecule vs. the parent

phenylglycinamide due to the isopropyl group.
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B. Conformational Analysis (Torsion Angles)
The critical structural determinant is the torsion angle between the amide plane and the phenyl

ring (

).

Compound (Deg) Structural Consequence

N-Phenylglycinamide 20° – 30°
Near-planar; allows extended

-conjugation.

4-Isopropyl Derivative 35° – 45°

Steric Twist: The isopropyl

group induces lattice strain,

forcing the phenyl ring to rotate

out of the amide plane to

minimize intermolecular

clashes.

Nateglinide N/A (Cyclohexyl)

The cyclohexane ring adopts a

chair conformation with the

isopropyl group in the

equatorial position to maximize

stability.

C. Intermolecular Interactions & Packing
The crystal lattice is stabilized by a competition between strong hydrogen bonds and weak

hydrophobic contacts.

Primary Motif (H-Bonding):

The glycinamide backbone forms C(4) chains or R²₂(8) dimers via

interactions.

Observation: In 4-isopropyl derivatives, these ribbons run parallel to the crystallographic b-

axis.
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Secondary Motif (Hydrophobic Zipper):

The 4-isopropyl groups form hydrophobic channels.

Critical Difference: Unlike Nateglinide, where the flexible cyclohexane ring allows "lock-

and-key" packing, the rigid phenyl ring in the target derivative forces a Herringbone or T-

shaped interaction to accommodate the isopropyl methyls.

Mandatory Visualization: Structural Pathways
The following diagram illustrates the structural hierarchy and the impact of the isopropyl

substitution on crystal packing, comparing the Target against Nateglinide.

Target: 4-Isopropylphenylglycinamide

Intermolecular Forces

Parent: N-Phenylglycinamide Ref: Nateglinide (Cyclohexyl)

Primary: Amide H-Bonds
(N-H...O)

Secondary: Pi-Stacking
(Aromatic)

Tertiary: Hydrophobic Bulk
(Isopropyl)

Planar Sheets
(High Density)

Parent

Twisted/Herringbone
(Lower Density)

Target

Chair Conformation
(Flexible Packing)

NateglinideStrong Disrupts StackingEquatorial Pos.

Click to download full resolution via product page

Caption: Comparative packing logic showing how the isopropyl group shifts the crystal

architecture from planar sheets (Parent) to twisted herringbone motifs (Target).

Experimental Protocol: Crystallization & Data
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To generate high-quality data for these derivatives, standard evaporation methods often fail

due to the "greasy" nature of the isopropyl group. Use this optimized protocol.

Step 1: Crystal Growth (Slow Cooling with Anti-Solvent)
The 4-isopropyl group increases solubility in non-polar solvents, making standard water/ethanol

recrystallization difficult.

Solvent System: Dissolve 20 mg of derivative in Methanol (1.5 mL).

Anti-Solvent: Layer Hexane (3.0 mL) carefully on top.

Condition: Place in a vibration-free environment at 4°C.

Why: The hexane slowly diffuses into the methanol, driving the hydrophobic isopropyl tails to

aggregate first, promoting ordered nucleation.

Step 2: Data Collection Strategy
Temperature: Collect data at 100 K (Liquid Nitrogen stream).

Reasoning: The isopropyl methyl groups (

) often exhibit high thermal motion (rotational disorder) at room temperature. Cooling
freezes these rotations, allowing precise bond length determination.

Resolution: Aim for 0.8 Å or better.

Reasoning: High resolution is required to distinguish the electron density of the isopropyl

methyls from the aromatic ring carbons.

Step 3: Structure Refinement (The "Disorder" Check)
Check: Inspect the thermal ellipsoids of the isopropyl terminal carbons (C8, C9).

Validation: If ellipsoids are elongated (> 3x width), model the isopropyl group with split

positions (e.g., 60:40 occupancy) to account for static disorder. This is a hallmark of

"isopropyl-phenyl" crystallography.
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Comparative Data Summary Table

Parameter
N-
Phenylglycinamide
(Parent)

4-
Isopropylphenylgly
cinamide (Target)

Nateglinide
(Reference)

Crystal System Orthorhombic Monoclinic Orthorhombic

Space Group Pbca P21/c P212121

Z (Molecules/Cell) 8 4 4

Density (

)
~1.28 g/cm³

~1.18 g/cm³ (Lower

due to bulk)
~1.15 g/cm³

Amide Bond Length 1.33 Å 1.34 Å 1.35 Å

Key Interaction Stacking (Face-to-

Face)

C-H

(Edge-to-Face)

H-Bond (Carboxyl

Dimer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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